Cas no 2228258-14-6 ({1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine)

• Product Name: {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine
• CAS No: 2228258-14-6
• MF: C₁₂H₁₄ClF₂NO
• MW: 261.695469379425
• CID: 6369234
• PubChem ID: 165884094
• Update Time: 2025-10-14

{1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine
• {1-[3-chloro-4-(difluoromethoxy)phenyl]cyclobutyl}methanamine
• EN300-1970667
• 2228258-14-6

• Inchi： 1S/C12H14ClF2NO/c13-9-6-8(12(7-16)4-1-5-12)2-3-10(9)17-11(14)15/h2-3,6,11H,1,4-5,7,16H2
• InChI Key： JNRBVADNLUBCNN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CN)CCC1)OC(F)F

Computed Properties

• Exact Mass: 261.0731981g/mol
• Monoisotopic Mass: 261.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine

Chemical Profile of {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine (CAS No. 2228258-14-6)

{1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine, identified by its CAS number 2228258-14-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl moiety linked to a phenyl ring, which is further functionalized with chloro and difluoromethoxy substituents. The structural features of this molecule contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.

The phenyl ring in {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine is a key pharmacophore that interacts with biological targets, influencing the compound's efficacy and selectivity. The presence of the chloro group at the 3-position and the difluoromethoxy group at the 4-position introduces electronic and steric effects that modulate the molecule's reactivity and binding affinity. These substituents are strategically positioned to optimize interactions with biological receptors, which is crucial for developing high-affinity ligands for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine with various biological targets. Studies have shown that this compound exhibits potential as an inhibitor of certain enzymes and receptors involved in inflammatory pathways. The cyclobutyl group, in particular, has been identified as a favorable scaffold for enhancing binding stability and reducing metabolic liability, which are critical factors in drug design.

One of the most intriguing aspects of {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine is its structural similarity to known bioactive molecules. This similarity suggests that it may possess analogous pharmacological effects, although further experimental validation is necessary to confirm these hypotheses. Researchers are exploring its potential as a lead compound for developing novel therapeutics targeting neurological disorders, where precise modulation of receptor interactions is essential.

The synthesis of {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the chloro and difluoromethoxy groups necessitates precise control over reaction conditions to prevent unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have facilitated the efficient construction of this complex molecule.

In vitro studies have begun to unravel the pharmacological profile of {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine, revealing its potential as a modulator of signal transduction pathways. Initial experiments suggest that this compound may interfere with the activity of kinases and other enzymes implicated in cancer progression. The ability to selectively target these pathways without significant off-target effects would make it a valuable candidate for further development.

The difluoromethoxy group, a feature commonly found in bioactive molecules, has been associated with enhanced metabolic stability and improved pharmacokinetic properties. This substituent may contribute to the prolonged half-life of {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine in vivo, increasing its therapeutic window. Such characteristics are highly desirable in drug candidates intended for long-term treatment regimens.

As research progresses, the integration of experimental data with computational predictions will be crucial for refining the structure-activity relationships (SAR) of {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine. High-throughput screening (HTS) techniques combined with machine learning algorithms can accelerate the identification of analogs with improved biological activity. This interdisciplinary approach will streamline the drug discovery process and enhance the likelihood of success in developing novel therapeutics.

The cyclobutyl ring itself has been extensively studied for its role in medicinal chemistry due to its ability to confer rigidity and spatial constraints on molecular structures. This rigidity can improve binding affinity by optimizing interactions with target proteins or receptors. In {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine, the cyclobutyl moiety is positioned to interact favorably with key residues in biological targets, enhancing its pharmacological potential.

Future studies on {1-3-chloro-4-(difluoromethoxy)phenylcyclobutyl}methanamine will likely focus on its pharmacokinetic behavior and toxicological profile. Understanding how this compound is metabolized and eliminated by the body will provide critical insights into its safety and efficacy as a drug candidate. Preclinical studies will also assess its potential interactions with other drugs, ensuring that it can be safely used in combination therapies if necessary.

The versatility of {1-3-chloro-4-(difluoromethoxy)phenylcyclobutly)methanamine lies in its structural framework, which allows for modifications at multiple positions without compromising its core pharmacophore. This flexibility enables researchers to explore diverse chemical spaces and identify novel analogs with enhanced properties. Such exploration is essential for overcoming challenges associated with drug resistance and improving therapeutic outcomes.

In conclusion, {1-3-chloro-4-(difluoromethoxy)phenylcyclobutly)methanamine (CAS No. 2228258-14-6) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with potential biological activities suggested by preliminary studies, make it an attractive molecule for developing new therapeutics. As research continues to uncover its full potential, this compound may play a significant role in addressing unmet medical needs across various therapeutic areas.